![molecular formula C21H23N3O3 B5589467 8-methoxy-N-methyl-N-[(5-methyl-1H-benzimidazol-2-yl)methyl]-3-chromanecarboxamide](/img/structure/B5589467.png)
8-methoxy-N-methyl-N-[(5-methyl-1H-benzimidazol-2-yl)methyl]-3-chromanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-methoxy-N-methyl-N-[(5-methyl-1H-benzimidazol-2-yl)methyl]-3-chromanecarboxamide is a compound of interest due to its structural complexity and potential for various biological activities. Research in this area often explores novel synthetic routes, molecular structures, and the physicochemical properties of related compounds to understand their potential applications.
Synthesis Analysis
Synthesis of compounds similar to 8-methoxy-N-methyl-N-[(5-methyl-1H-benzimidazol-2-yl)methyl]-3-chromanecarboxamide involves multiple steps, including condensation, cyclization, and substitution reactions. For example, novel benzodifuranyl and thiazolopyrimidines derivatives were synthesized from visnaginone and khellinone, indicating the complex synthetic pathways that could be involved in creating similar compounds (Abu‐Hashem et al., 2020).
Molecular Structure Analysis
The molecular structure of related compounds is often determined using X-ray diffraction, NMR, and mass spectroscopy. For instance, the structure of a side product in the synthesis of an antitubercular agent was reported, providing insight into the molecular arrangement and interactions within similar molecules (Richter et al., 2023).
Chemical Reactions and Properties
Chemical reactions involving compounds with similar structures to 8-methoxy-N-methyl-N-[(5-methyl-1H-benzimidazol-2-yl)methyl]-3-chromanecarboxamide can include various functional group transformations and ring-closure mechanisms. For example, the synthesis of N-methoxy-N-methylcyanoformamide demonstrates the potential reactivity and functional group interconversions relevant to similar compounds (Nugent & Schwartz, 2016).
Physical Properties Analysis
Physical properties such as melting points, solubility, and crystalline structure are crucial for understanding the behavior of these compounds under different conditions. Experimental and theoretical studies provide insights into these aspects, for example, through DFT calculations and X-ray crystallography (Gumus et al., 2018).
Scientific Research Applications
Synthesis and Pharmacological Applications : Novel heterocyclic compounds derived from similar core structures have been synthesized for their potential pharmacological applications. These compounds exhibit anti-inflammatory and analgesic properties, suggesting a potential for the development of new therapeutic agents. The synthesis of such compounds involves reactions that introduce heterocyclic rings, indicating a methodological relevance to the chemical synthesis and drug design fields (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antioxidative and Antiproliferative Activity : Research into benzimidazole/benzothiazole-2-carboxamides, which share a similar benzimidazole motif, has shown these compounds to possess antioxidative and antiproliferative activities. This indicates their potential use in developing treatments against oxidative stress-related diseases and cancer. The structural functionalities of these compounds, particularly methoxy and hydroxy groups, contribute significantly to their biological activities, suggesting a possible research interest for the compound (Cindrić et al., 2019).
Corrosion Inhibition : In the field of materials science, benzimidazol-2-ones substituted with hydroxyquinoline derivatives, which are structurally related to the compound of interest, have been evaluated as corrosion inhibitors for carbon steel. This suggests potential industrial applications of similar compounds in protecting metals from corrosion, particularly in acidic environments (Faydy et al., 2019).
Antineoplastic and Antileukemic Activity : Structurally related compounds have also been explored for their antineoplastic and antileukemic activities. This includes the synthesis and evaluation of compounds for their potential to inhibit cancer cell growth, indicating the compound may also have research applications in the development of new anticancer therapies (Cholody, Martelli, & Konopa, 1992).
Mechanism of Action
properties
IUPAC Name |
8-methoxy-N-methyl-N-[(6-methyl-1H-benzimidazol-2-yl)methyl]-3,4-dihydro-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c1-13-7-8-16-17(9-13)23-19(22-16)11-24(2)21(25)15-10-14-5-4-6-18(26-3)20(14)27-12-15/h4-9,15H,10-12H2,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEQNTMKELMOFDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)CN(C)C(=O)C3CC4=C(C(=CC=C4)OC)OC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-methoxy-N-methyl-N-[(5-methyl-1H-benzimidazol-2-yl)methyl]-3-chromanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.